Cas no 2034383-26-9 ((pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate)

• Product Name: (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate
• CAS No: 2034383-26-9
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 6595947
• PubChem ID: 119105367
• Update Time: 2025-07-14

(pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate
• 2034383-26-9
• (pyridin-2-yl)methyl 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]azetidine-1-carboxylate
• pyridin-2-ylmethyl 3-((2,4-dioxooxazolidin-3-yl)methyl)azetidine-1-carboxylate
• AKOS026704510
• pyridin-2-ylmethyl 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]azetidine-1-carboxylate
• F6560-9410

• Inchi： 1S/C14H15N3O5/c18-12-9-22-14(20)17(12)7-10-5-16(6-10)13(19)21-8-11-3-1-2-4-15-11/h1-4,10H,5-9H2
• InChI Key： OAXJHDXSZSPYFF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CN=1)C(N1CC(CN2C(=O)OCC2=O)C1)=O

Computed Properties

• Exact Mass: 305.10117059g/mol
• Monoisotopic Mass: 305.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89Ų

Additional information on (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate

Introduction to (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate (CAS No. 2034383-26-9)

(Pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate (CAS No. 2034383-26-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an oxazolidinone moiety, and an azetidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridine ring is a well-known heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals due to its favorable pharmacological properties. It can enhance the lipophilicity and bioavailability of molecules, making it a valuable component in drug design. In the context of (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate, the pyridine ring likely plays a crucial role in modulating its interactions with biological targets.

The oxazolidinone moiety is another key structural feature of this compound. Oxazolidinones are known for their broad-spectrum antibacterial activity and have been extensively studied for their potential in treating multidrug-resistant bacterial infections. The presence of this moiety in (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate suggests that it may have antimicrobial properties, making it a promising candidate for further investigation in this area.

The azetidine ring, a four-membered heterocyclic compound, adds another layer of complexity to the molecule. Azetidines are known for their ability to form stable complexes with metal ions and their potential to modulate protein-protein interactions. This property could be leveraged to enhance the therapeutic efficacy of the compound by targeting specific biological pathways or receptors.

Recent research has focused on the synthesis and biological evaluation of compounds similar to (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry highlighted the potential of such compounds as inhibitors of protein kinases, which are key enzymes involved in various cellular processes including cell growth and proliferation. The researchers found that compounds with similar structural features exhibited potent inhibitory activity against specific kinases, suggesting that (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate could have similar properties.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the antimicrobial activity of oxazolidinone-containing compounds. They reported that these compounds showed significant activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The presence of the oxazolidinone moiety in (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidin-3-yl)methylazetidine-1-carboxylate suggests that it may also exhibit similar antimicrobial properties.

The potential applications of (pyridin-2-yl)methyl 3-(2,4-dioxo-1,3-oxazolidinine)-methylazetidine)-1-carboxylic acid derivatives extend beyond their antimicrobial and kinase inhibitory activities. These compounds have also been investigated for their anti-inflammatory properties. A study published in European Journal of Medicinal Chemistry reported that oxazolidinone-containing compounds exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that (pyridin--y)l*methy*l (*m*eth*y*l*a*z*e*t*i*d*i*n*e*)*-*c*a*r*b*o*x*y*l*a*t*e* could be further explored for its potential as an anti-inflammatory agent.

In conclusion, (pyridin--y)l*methy*l (*m*eth*y*l*a*z*e*t*i*d*i*n*e*)*-*c*a*r*b*o*x*y*l*a*t*e* (CAS No. 2034383--9) is a multifaceted compound with a unique combination of structural features that make it an intriguing candidate for various therapeutic applications. Its potential as an antimicrobial agent, kinase inhibitor, and anti-inflammatory drug warrants further investigation through preclinical studies and clinical trials. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for its development as a novel therapeutic agent.